molecular formula C7H15NO2 B3048214 Ethyl N-tert-butylcarbamate CAS No. 1611-50-3

Ethyl N-tert-butylcarbamate

Cat. No. B3048214
CAS RN: 1611-50-3
M. Wt: 145.2 g/mol
InChI Key: CUICPJOPYVMUPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl N-tert-butylcarbamate is a useful research compound. Its molecular formula is C7H15NO2 and its molecular weight is 145.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl N-tert-butylcarbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl N-tert-butylcarbamate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1611-50-3

Product Name

Ethyl N-tert-butylcarbamate

Molecular Formula

C7H15NO2

Molecular Weight

145.2 g/mol

IUPAC Name

ethyl N-tert-butylcarbamate

InChI

InChI=1S/C7H15NO2/c1-5-10-6(9)8-7(2,3)4/h5H2,1-4H3,(H,8,9)

InChI Key

CUICPJOPYVMUPK-UHFFFAOYSA-N

SMILES

CCOC(=O)NC(C)(C)C

Canonical SMILES

CCOC(=O)NC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred mixture of 89 g of ethyl carbamate, 5 g of ethanol, 10 g of ®LEWASORB AC-10 and 70 g of isobutene was heated to 70° C. in a stirred autoclave, and stirring was continued at this temperature for 4 hours. After the reaction was complete, the catalyst was separated off and the mixture was worked up by distillation. 136 g (93% of theory) of ethyl N-tert.-butylcarbamate of boiling point 70°-71° C./20 mbar were obtained. Gas chromatography showed that the crude product contained 0.2 percent by weight of diisobutene, but not diethyl carbonate was detected.
Quantity
89 g
Type
reactant
Reaction Step One
Quantity
70 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.